Cas no 2171278-01-4 ((2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: (2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171278-01-4
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 6204005
• PubChem ID: 165529088
• Update Time: 2025-08-05

(2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• (2R)-2-{[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid
• 2171278-01-4
• EN300-1493682

• Inchi： 1S/C26H23ClN2O5/c1-2-22(25(31)32)28-24(30)15-11-12-23(21(27)13-15)29-26(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-13,20,22H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t22-/m1/s1
• InChI Key： VPXWDLUMLDKADV-JOCHJYFZSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](C(=O)O)CC)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Introduction to (2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic Acid (CAS No. 2171278-01-4)

(2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, CAS No. 2171278-01-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various therapeutic applications, particularly in the realm of targeted drug design and molecular recognition.

The molecular framework of this compound features a chiral center at the 2-position, which is crucial for its pharmacological activity. The presence of a (2R) configuration suggests that this enantiomer may exhibit specific stereochemical properties that could influence its interaction with biological targets. The core structure includes a butanoic acid moiety, a phenyl ring substituted with an amino group and a chloro group, and an amide linkage connected to a fluorenylmethoxycarbonyl (Fmoc) protected amino group.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in developing novel therapeutic agents. The combination of different functional groups in (2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid allows for selective binding to biological receptors and enzymes, making it a valuable candidate for drug discovery.

The amide bond in this compound plays a critical role in its biological activity. Amides are known to be versatile pharmacophores, capable of forming hydrogen bonds with various biological targets. The Fmoc group, while primarily used as a protecting group in peptide synthesis, also contributes to the overall stability and reactivity of the molecule. This makes (2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid an interesting subject for further investigation in synthetic chemistry.

In the context of current research, this compound has been explored for its potential applications in the treatment of neurological disorders. Studies have indicated that the structural features of this molecule may allow it to interact with specific neurotransmitter receptors, which could lead to the development of new medications for conditions such as depression, anxiety, and neurodegenerative diseases.

The chloro-substituted phenyl ring is another key feature that contributes to the pharmacological profile of (2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid. Chlorinated aromatic compounds are well-documented for their ability to modulate enzyme activity and receptor binding. This property has been leveraged in the design of various drugs that target metabolic pathways and signal transduction mechanisms.

The fluorenylmethoxycarbonyl (Fmoc) group adds another layer of complexity to this compound. While it is primarily recognized for its role in peptide synthesis, its presence in this molecule suggests potential applications in other areas of pharmaceutical research. The Fmoc group can be removed under specific conditions, allowing for further functionalization and customization of the molecule.

Recent studies have also explored the synthetic pathways for producing (2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These advancements are crucial for scaling up production and making the compound more accessible for further research and development.

The butanoic acid moiety at the end of the molecule provides a hydrophobic anchor that can enhance membrane permeability and facilitate cellular uptake. This feature is particularly important for drugs designed to target intracellular pathways or receptors located within lipid-rich environments.

In summary, (2R)-2-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, CAS No. 2171278-01-4, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methods, this compound is poised to play a vital role in advancing drug discovery efforts.